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Compound of Interest

Compound Name: Desfuroylceftiofur

Cat. No.: B194016 Get Quote

Ensuring laboratory safety and environmental protection is paramount when handling and

disposing of chemical waste. This document provides essential guidance for the proper

disposal of Desfuroylceftiofur, a microbiologically active metabolite of the antibiotic Ceftiofur.

[1][2] Adherence to these procedures is critical for maintaining a safe laboratory environment

and complying with regulatory standards.

Desfuroylceftiofur, like its parent compound, requires careful management as pharmaceutical

waste. The disposal of such materials is regulated by various agencies, including the

Environmental Protection Agency (EPA) and potentially the Drug Enforcement Administration

(DEA), depending on the specific circumstances.[3][4][5]

Step 1: Waste Classification - Hazardous vs. Non-
Hazardous
The first crucial step is to determine whether the Desfuroylceftiofur waste is classified as

hazardous. Pharmaceutical waste is considered hazardous if it meets one or more of the

following criteria set by the Resource Conservation and Recovery Act (RCRA):[4]

Ignitability: Catches fire under certain conditions.

Corrosivity: Can corrode metal containers.

Reactivity: Is unstable and may explode or release toxic gases.
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Toxicity: Is harmful or fatal when ingested or absorbed.

A Safety Data Sheet (SDS) for Desfuroylceftiofur provides critical information for this

classification.[6] If the waste is determined to be hazardous, it must be managed and disposed

of following strict hazardous waste regulations.[3][4]

Step 2: Segregation and Storage
Proper segregation of chemical waste is essential to prevent accidental reactions and ensure

correct disposal.

Designated Containers: Use clearly labeled, sealed, and leak-proof containers specifically for

Desfuroylceftiofur waste.

Separate Waste Streams: Do not mix Desfuroylceftiofur waste with other chemical,

biological, or radioactive waste unless explicitly permitted by your institution's safety

protocols.

Storage Conditions: Store waste containers in a cool, dry, and well-ventilated area, away

from incompatible materials. The recommended storage temperature for pure

Desfuroylceftiofur is -86°C.[1]

Step 3: Disposal Procedures
The appropriate disposal method depends on the waste classification.

Non-Hazardous Pharmaceutical Waste:

Do Not Sewer: Non-hazardous pharmaceutical waste should not be flushed down the drain

or disposed of in regular trash.[7]

Approved Landfill or Incineration: The recommended disposal methods are incineration in a

solid waste incinerator or disposal in a permitted solid waste landfill, in accordance with state

and local regulations.[7]

Hazardous Pharmaceutical Waste:
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Incineration: Hazardous pharmaceutical waste is typically treated by incineration at a

permitted hazardous waste facility.[3] The resulting ash is then disposed of in a hazardous

waste landfill.[7]

Licensed Waste Hauler: A licensed hazardous waste contractor must be used for the

transportation and disposal of this waste.

Quantitative Data Summary

Parameter Value Source

Storage Temperature (Neat) -86°C [1]

Solubility

DMSO (Slightly, Heated),

Methanol (Slightly, Heated,

Sonicated), Water (Slightly)

[6]

Melting Point >200°C (decomposes) [6]

Density 1.89 g/cm³ [6]

Experimental Protocols: Degradation of Ceftiofur
Understanding the degradation of the parent compound, Ceftiofur, can provide insights into the

environmental fate of its metabolites. A study on the degradation kinetics of Ceftiofur in

recycled water from a beef farm identified two primary transformation mechanisms:[8][9][10]

Biodegradation: This was found to be the predominant pathway at 35°C, accounting for

approximately 78% of the overall degradation. The primary biodegradation product was

identified as cef-aldehyde, which has less antimicrobial activity due to the cleavage of the β-

lactam ring.[8][9][10]

Hydrolysis: This process contributed to about 22% of the degradation at 35°C, with

Desfuroylceftiofur (DFC) being the main hydrolysis product.[8][9][10]

The study concluded that the biodegradation of Ceftiofur in animal wastewater may mitigate the

potential adverse environmental impact of the antibiotic.[8][9][10]
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Disposal Workflow
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Caption: Decision workflow for the proper disposal of Desfuroylceftiofur waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety protocols and the manufacturer's Safety Data Sheet (SDS) for complete and

accurate disposal instructions. Regulations may vary by location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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